Cas no 2012521-38-7 (2-Methyl-8-nitro-6-(trifluoromethyl)quinoline)

• Product Name: 2-Methyl-8-nitro-6-(trifluoromethyl)quinoline
• CAS No: 2012521-38-7
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• CID: 5721086
• PubChem ID: 138490127
• Update Time: 2025-10-16

2-Methyl-8-nitro-6-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-8-nitro-6-(trifluoromethyl)quinoline
• SCHEMBL20838507
• 2012521-38-7
• NYEHCRMLYGVHTK-UHFFFAOYSA-N
• Quinoline, 2-methyl-8-nitro-6-(trifluoromethyl)-

• Inchi： 1S/C11H7F3N2O2/c1-6-2-3-7-4-8(11(12,13)14)5-9(16(17)18)10(7)15-6/h2-5H,1H3
• InChI Key： NYEHCRMLYGVHTK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C(=CC=C(C)N=2)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 256.04596196g/mol
• Monoisotopic Mass: 256.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• Boiling Point: 313.8±37.0 °C(Predicted)
• pka: 0.91±0.50(Predicted)

Additional information on 2-Methyl-8-nitro-6-(trifluoromethyl)quinoline

Comprehensive Overview of 2-Methyl-8-nitro-6-(trifluoromethyl)quinoline (CAS No. 2012521-38-7)

2-Methyl-8-nitro-6-(trifluoromethyl)quinoline (CAS No. 2012521-38-7) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the nitro-substituted quinoline family, characterized by its unique trifluoromethyl group and methyl substituent, which enhance its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of antimicrobial agents and anti-inflammatory compounds.

The structural features of 2-Methyl-8-nitro-6-(trifluoromethyl)quinoline make it a valuable intermediate in organic synthesis. Its nitro group and trifluoromethyl moiety contribute to its electron-withdrawing properties, which are crucial for designing bioactive molecules. Recent studies highlight its potential in catalysis and material science, where its stability and functional groups enable innovative applications. For instance, it has been investigated as a precursor for fluorescent probes used in biological imaging.

In the context of green chemistry, 2-Methyl-8-nitro-6-(trifluoromethyl)quinoline aligns with the growing demand for sustainable synthetic routes. Researchers are optimizing its production to minimize environmental impact, leveraging catalytic methods and solvent-free conditions. This approach resonates with the global push toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

The compound's physicochemical properties, such as its melting point, solubility, and stability under various conditions, are critical for its practical use. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize its purity and structure. These details are often sought after by chemists and formulators working on high-purity intermediates for advanced applications.

Another area of interest is the compound's potential in agrochemical innovation. Its nitroquinoline backbone has shown promise in developing crop protection agents, addressing challenges like pest resistance and environmental persistence. This aligns with current trends in precision agriculture, where users frequently search for next-generation agrochemicals with improved efficacy and safety profiles.

From a commercial perspective, 2-Methyl-8-nitro-6-(trifluoromethyl)quinoline is available through specialized chemical suppliers and custom synthesis providers. Its pricing and availability are influenced by factors like raw material costs and manufacturing scalability, topics often queried by procurement professionals. Additionally, regulatory compliance, such as REACH and GMP standards, ensures its safe handling and use in industrial settings.

In summary, 2-Methyl-8-nitro-6-(trifluoromethyl)quinoline (CAS No. 2012521-38-7) represents a versatile and high-value compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and alignment with sustainability goals make it a subject of ongoing research and commercial interest. For researchers and industry stakeholders, understanding its properties and potential is essential for leveraging its full capabilities.